![molecular formula C10H10Cl2N2S B6281063 5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-amine hydrochloride CAS No. 353745-15-0](/img/no-structure.png)
5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-amine hydrochloride
Overview
Description
Compounds with similar structures, such as those containing a chlorophenyl group or a thiazol-2-amine group, are often used in the development of pharmaceuticals . They can exhibit a variety of biological activities, including antiviral, anti-inflammatory, and anticancer properties .
Synthesis Analysis
The synthesis of similar compounds often involves reactions with chlorobenzoic acid or chlorophenyl magnesium bromide . For example, esterification of 4-chlorobenzoic acid with methanol, followed by hydrazination, salt formation, and cyclization can afford a related compound .Molecular Structure Analysis
The molecular structure of similar compounds often includes a chlorophenyl group attached to a nitrogen-containing ring, such as a thiazole or pyrazole . The presence of these functional groups can influence the compound’s reactivity and biological activity.Chemical Reactions Analysis
The chemical reactions involving similar compounds can include electrophilic substitution due to the presence of the aromatic ring . Additionally, these compounds can undergo various transformations, such as oxidation, imination, and rearrangement .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For instance, a compound with a similar structure, 1-(4-Chlorophenyl)biguanide hydrochloride, has a molecular weight of 224.71 .Mechanism of Action
While the specific mechanism of action for “5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-amine hydrochloride” is not known, similar compounds often act by binding to certain receptors in the body. For example, chlorpheniramine, a compound with a chlorophenyl group, works by binding to the histamine H1 receptor, blocking the action of endogenous histamine .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-amine hydrochloride involves the reaction of 4-chlorobenzyl chloride with thiosemicarbazide to form 5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-amine, which is then converted to the hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "4-chlorobenzyl chloride", "thiosemicarbazide", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-chlorobenzyl chloride is reacted with thiosemicarbazide in the presence of a base such as sodium hydroxide to form 5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-amine.", "Step 2: The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt of 5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-amine hydrochloride." ] } | |
CAS RN |
353745-15-0 |
Molecular Formula |
C10H10Cl2N2S |
Molecular Weight |
261.2 |
Purity |
95 |
Origin of Product |
United States |
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